Cas no 1805578-31-7 (2-Bromo-3-cyano-6-hydroxybenzenesulfonyl chloride)

• Product Name: 2-Bromo-3-cyano-6-hydroxybenzenesulfonyl chloride
• CAS No: 1805578-31-7
• MF: C₇H₃BrClNO₃S
• MW: 296.52561879158
• CID: 4973637
• Update Time: 2025-06-30

2-Bromo-3-cyano-6-hydroxybenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-cyano-6-hydroxybenzenesulfonyl chloride

• Inchi： 1S/C7H3BrClNO3S/c8-6-4(3-10)1-2-5(11)7(6)14(9,12)13/h1-2,11H
• InChI Key： LHUHLNJLVIPSSQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(=C1S(=O)(=O)Cl)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 357
• XLogP3: 2.6
• Topological Polar Surface Area: 86.5

Additional information on 2-Bromo-3-cyano-6-hydroxybenzenesulfonyl chloride

Recent Advances in the Application of 2-Bromo-3-cyano-6-hydroxybenzenesulfonyl chloride (CAS: 1805578-31-7) in Chemical Biology and Pharmaceutical Research

The chemical compound 2-Bromo-3-cyano-6-hydroxybenzenesulfonyl chloride (CAS: 1805578-31-7) has recently emerged as a key intermediate in pharmaceutical synthesis and chemical biology research. This sulfonyl chloride derivative has demonstrated significant potential in the development of novel therapeutic agents and biochemical probes, particularly due to its unique reactivity profile and structural features. Recent studies have highlighted its role as a versatile building block for the synthesis of sulfonamide-based compounds, which are widely recognized for their pharmacological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2-Bromo-3-cyano-6-hydroxybenzenesulfonyl chloride as a critical precursor in the development of selective kinase inhibitors. The compound's bromo and cyano substituents at the 2- and 3-positions, respectively, were found to facilitate efficient cross-coupling reactions, while the sulfonyl chloride group enabled straightforward conjugation with various amines to form sulfonamide linkages. This synthetic versatility has opened new avenues for structure-activity relationship (SAR) studies in drug discovery programs targeting protein kinases.

Recent advances in chemical biology have also exploited the unique properties of 1805578-31-7 for the development of activity-based protein profiling (ABPP) probes. A 2024 publication in ACS Chemical Biology reported the successful incorporation of this compound into a series of sulfonate ester-based probes that selectively target cysteine proteases. The electron-withdrawing nature of the cyano and sulfonyl groups was found to significantly enhance the electrophilicity of the resulting probes, enabling efficient labeling of active site residues in target enzymes.

From a pharmaceutical perspective, the stability and reactivity of 2-Bromo-3-cyano-6-hydroxybenzenesulfonyl chloride have made it particularly valuable in the synthesis of potential anticancer agents. Recent preclinical studies have demonstrated that derivatives synthesized from this intermediate exhibit promising activity against various cancer cell lines, with particular efficacy observed in models of drug-resistant tumors. The compound's ability to serve as a scaffold for the introduction of diverse pharmacophores has been instrumental in these developments.

Ongoing research continues to explore novel applications of this chemical entity, with recent investigations focusing on its potential in PROTAC (proteolysis targeting chimera) technology. The sulfonyl chloride moiety provides an ideal handle for conjugation with E3 ligase ligands, while the aromatic core allows for further functionalization to optimize target protein binding. These developments highlight the growing importance of 1805578-31-7 in modern drug discovery paradigms.

As research progresses, the compound's safety profile and synthetic accessibility remain key advantages. Recent process chemistry studies have reported improved synthetic routes to 2-Bromo-3-cyano-6-hydroxybenzenesulfonyl chloride, achieving higher yields and purity while reducing environmental impact. These advancements are expected to further accelerate its adoption in both academic and industrial research settings.

In conclusion, 2-Bromo-3-cyano-6-hydroxybenzenesulfonyl chloride (CAS: 1805578-31-7) represents a valuable tool in contemporary chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity continue to inspire innovative applications across multiple therapeutic areas, positioning it as a compound of significant interest for future research and development efforts.